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Compound of Interest

Compound Name:
Methyl 4-methoxy-2-

methylacetoacetate

Cat. No.: B8362899

Get Quote

Compound Identity:

IUPAC Name: Methyl 4-methoxy-2-methyl-3-oxobutanoate[2][3][4][5][6]

CAS Registry Number: 74991-78-9[2][4]

Molecular Formula:

[1][2][5]

Key Structural Feature: The C2-methyl group directs regioselectivity and introduces a crucial

methyl substituent at the C5 position of resulting pyrimidines or C4 position of pyrazoles.[1]

[2]

Strategic Utility & Reaction Landscape
The utility of Methyl 4-methoxy-2-methylacetoacetate lies in its ability to introduce a

methoxymethyl side chain (polarity/solubility handle) simultaneously with a methyl group

(hydrophobic/steric handle) onto a heterocyclic core.[1][2]
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Reaction Pathways Overview
The following diagram illustrates the three primary cyclization pathways detailed in this guide.
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Figure 1: Divergent synthesis pathways from Methyl 4-methoxy-2-methylacetoacetate.[1][2]

Core Protocol 1: Synthesis of 5-Methyl-6-
(methoxymethyl)uracil
Target Application: Synthesis of Thymine analogs and anti-metabolites.[1][2] Mechanism: Base-

mediated condensation with urea (Biginelli-type or standard condensation).[1][2] The

-methyl group of the starting material becomes the 5-methyl group of the uracil core.[1]

Reagents & Equipment[2][7]
Substrate: Methyl 4-methoxy-2-methylacetoacetate (1.0 eq)

Cyclization Partner: Urea (1.2 eq)[1][2]

Base: Sodium ethoxide (NaOEt) or Sodium methoxide (NaOMe) (2.5 eq)

Solvent: Absolute Ethanol (EtOH)[1][2]

Quenching: Glacial Acetic Acid or HCl (1N)[1][2]
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Preparation of Alkoxide: In a dry 3-neck round-bottom flask equipped with a reflux condenser

and nitrogen inlet, dissolve Sodium metal (2.5 eq) in absolute Ethanol (10 mL/g substrate) to

generate fresh NaOEt. Alternatively, use commercial 21% NaOEt solution.[1]

Addition of Urea: Add dry Urea (1.2 eq) to the stirring alkoxide solution. Stir for 15 minutes at

room temperature to ensure partial deprotonation.

Substrate Addition: Add Methyl 4-methoxy-2-methylacetoacetate (1.0 eq) dropwise over

20 minutes. The reaction is exothermic; maintain temperature below 40°C.[1]

Cyclization: Heat the mixture to reflux (

) for 6–8 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[1][7] The starting material
ester peak should disappear.[1]

Work-up:

Cool the reaction mixture to

.

Neutralize carefully with Glacial Acetic Acid or 1N HCl until pH ~6–7.[1][2]

The product, 5-methyl-6-(methoxymethyl)uracil, may precipitate as a white solid.[1]

If no precipitate forms, evaporate ethanol, redissolve residue in minimal water, and acidify

to pH 4 to induce crystallization.[1]

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography

(DCM/MeOH 95:5).

Troubleshooting:

Low Yield: Use thiourea instead of urea (more nucleophilic), then convert the thiouracil to

uracil using chloroacetic acid hydrolysis if the oxygen analog is required.[1][2]

Side Products: If O-alkylation occurs (rare with urea), ensure strictly anhydrous conditions.[1]

[2]
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Core Protocol 2: Synthesis of 4-Methyl-3-
(methoxymethyl)pyrazoles
Target Application: Scaffold for kinase inhibitors (e.g., JAK, Src family).[1][2] Regiochemistry:

The reaction with hydrazine can yield two regioisomers. The steric bulk of the

-methyl group generally favors the attack of the hydrazine terminal nitrogen on the ketone first,
but mixtures are common.[1]

Reagents
Substrate: Methyl 4-methoxy-2-methylacetoacetate (1.0 eq)

Reagent: Hydrazine Hydrate (80% or 64%) (1.1 eq)

Solvent: Ethanol or Methanol[1][2]

Temperature:

to Room Temperature

Step-by-Step Protocol
Setup: Dissolve Methyl 4-methoxy-2-methylacetoacetate (1.0 eq) in Ethanol (5 mL/mmol).

Cool to

in an ice bath.

Addition: Add Hydrazine Hydrate (1.1 eq) dropwise.[1][2] Caution: Exothermic.[1][2]

Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

Note: If the intermediate hydrazone forms but does not cyclize, heat to reflux for 1 hour.[1]

Isolation:

Concentrate the solvent under reduced pressure.[1]
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The residue is typically a solid or viscous oil containing the pyrazolone (tautomer of

hydroxypyrazole).[1][2]

Triturate with diethyl ether to obtain the solid product.[1]

Regioisomer Analysis: Analyze by NOESY NMR. The 4-methyl group will show NOE

correlations with the NH proton if it is in the 4-position, distinct from the methoxymethyl

group.[1][2]

Data Interpretation:

Expected Product: 4-methyl-3-(methoxymethyl)-1H-pyrazol-5-ol.[1]

1H NMR (DMSO-d6): Look for the singlet of the methoxy group (

ppm), the methylene of the methoxymethyl (

ppm), and the methyl group on the ring (

ppm).[1][2]

Advanced Application: The "Methylated
Dolutegravir" Pathway
Target Application: Synthesis of novel Integrase Strand Transfer Inhibitors (INSTIs).[1][2]

Concept: This protocol adapts the industrial synthesis of Dolutegravir (which uses the non-

methylated analog) to create a 3-methyl-pyridinone core.[1][2] This structural modification can

alter binding affinity in the active site of metalloenzymes.[1]

Workflow Diagram (Graphviz)
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Step 1: Enamine Formation
Reagent: DMF-DMA

Enaminone Intermediate

Step 2: Amino-Acetal Exchange
Reagent: Aminoacetaldehyde dimethyl acetal

Step 3: Cyclization
Reagent: Dimethyl Oxalate / LiHMDS

1-(2,2-dimethoxyethyl)-3-methyl-
5-methoxy-4-pyridone core

Click to download full resolution via product page

Figure 2: Adaptation of the Dolutegravir route to install a 3-methyl substituent.

Protocol Adaptation
Enamine Formation: React Methyl 4-methoxy-2-methylacetoacetate with N,N-

Dimethylformamide dimethyl acetal (DMF-DMA) in toluene at

.

Critical Difference: The

-methyl group makes the C2 position more sterically hindered.[1] Longer reaction times
(4–6 hours) compared to the unmethylated standard are required.[1]

Amine Exchange: Treat the resulting enaminone with Aminoacetaldehyde dimethyl acetal in

Methanol at RT.
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Ring Closure: The resulting vinylogous amide is cyclized using Dimethyl Oxalate and a

strong base (LiHMDS or NaOMe) to form the pyridinone ring.[1][2]

Result: The final scaffold will possess a methyl group at position 3 (relative to the

pyridinone nitrogen as 1), a position that is unsubstituted in Dolutegravir.[1][2]

Analytical Characterization Data
When characterizing the products derived from Methyl 4-methoxy-2-methylacetoacetate,

specific NMR signatures confirm the incorporation of the starting material's integrity.[1][2]

Feature
1H NMR Shift
(Approx.)

Multiplicity Diagnostic Note

Methoxy (-OCH3) 3.30 – 3.40 ppm Singlet

Distinctive sharp

singlet; confirms

retention of the ether.

[1][2]

Methoxymethyl (-CH2-

O-)
4.20 – 4.50 ppm Singlet (or ABq)

If chiral center is

nearby, may appear

as AB quartet.[1][2]

Ring Methyl (C-Me) 1.80 – 2.10 ppm Singlet

Confirms the "2-

methyl" from SM is

now on the aromatic

ring.[1][2]

References
Dolutegravir Intermediate Synthesis:World Intellectual Property Organization,

WO2011119566.[1][2] (Describes the base protocol for the non-methylated analog, serving

as the template for the Advanced Application).

General Pyrimidine Synthesis: Donleavy, J. J.; Kise, M. A.[1][2] "Methy 4-

methoxyacetoacetate cyclization studies." Organic Syntheses, Coll.[1] Vol. 2, p. 422.[1]
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-keto esters).

Methyl 4-methoxy-2-methylacetoacetate Data:SpectraBase, Compound ID

HunRgmTmcRh.[1][2][3] (Spectral data verification).

Reaction of

-substituted

-keto esters:Journal of Heterocyclic Chemistry, Vol 45, Issue 3. (Regioselectivity in hydrazine
cyclizations). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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